Ergoptin
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Overview
Description
Ergoptin is a natural product found in Scolochloa festucacea, Festuca rubra, and other organisms with data available.
Scientific Research Applications
Endocrine and Metabolic Regulation
Research has highlighted the significant role of leptin, a hormone closely related to ergoptin, in regulating endocrine functions and energy balance. A study by Clement et al. (1998) described a mutation in the leptin receptor gene leading to obesity and pituitary dysfunction, showcasing leptin's vital role in several endocrine functions in humans. Furthermore, Ozata, Ozdemir, and Licinio (1999) explored the multiple endocrine defects, decreased sympathetic tone, and immune system dysfunctions associated with leptin deficiency, indicating new targets for leptin action and providing insights into the role of this compound in these processes (Clément et al., 1998); (Ozata, Ozdemir, & Licinio, 1999).
Neurophysiological and Cognitive Aspects
The cognitive-neurophysiological relevance of the neuropeptide S system, which is influenced by this compound, was investigated by Beste et al. (2013). This study shed light on how this compound might influence cognitive processes related to anxiety and stress response. Additionally, Bokura, Yamaguchi, and Kobayashi (2001) analyzed the electrophysiological basis for executive and inhibitory control of responses, providing insights into the possible effects of this compound on cognitive functions and inhibitory control (Beste et al., 2013); (Bokura, Yamaguchi, & Kobayashi, 2001).
Cardiovascular and Hematological Effects
The effects of this compound-related compounds on cardiovascular health were explored by Zanettini et al. (2007), who studied valvular heart disease associated with dopamine receptor agonists used in Parkinson's disease, a group of compounds related to this compound. Kumar et al. (2011) investigated the impact of ergocalciferol on recombinant human erythropoietin use, providing insights into this compound's potential influence on cardiovascular and hematological parameters (Zanettini et al., 2007); (Kumar et al., 2011).
Neurochemical Mechanisms and Behavioral Analysis
Fuxe et al. (1978) delved into the impact of ergot drugs, including this compound, on central monoaminergic mechanisms, particularly dopaminergic mechanisms. Their findings contribute to understanding the neurochemical pathways influenced by this compound and its potential therapeutic applications (Fuxe et al., 1978).
Properties
CAS No. |
29475-05-6 |
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Molecular Formula |
C31H39N5O5 |
Molecular Weight |
561.7 g/mol |
IUPAC Name |
(6aR,9R)-N-[(1S,2S,4R,7R)-4-ethyl-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
InChI |
InChI=1S/C31H39N5O5/c1-5-30(29(39)36-24(12-17(2)3)28(38)35-11-7-10-25(35)31(36,40)41-30)33-27(37)19-13-21-20-8-6-9-22-26(20)18(15-32-22)14-23(21)34(4)16-19/h6,8-9,13,15,17,19,23-25,32,40H,5,7,10-12,14,16H2,1-4H3,(H,33,37)/t19-,23-,24-,25+,30-,31+/m1/s1 |
InChI Key |
JFRCRHHCXKEHBW-YKAZNSBZSA-N |
Isomeric SMILES |
CC[C@@]1(C(=O)N2[C@@H](C(=O)N3CCC[C@H]3[C@@]2(O1)O)CC(C)C)NC(=O)[C@H]4CN([C@@H]5CC6=CNC7=CC=CC(=C67)C5=C4)C |
SMILES |
CCC1(C(=O)N2C(C(=O)N3CCCC3C2(O1)O)CC(C)C)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C |
Canonical SMILES |
CCC1(C(=O)N2C(C(=O)N3CCCC3C2(O1)O)CC(C)C)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C |
Synonyms |
beta-ergoptine |
Origin of Product |
United States |
Retrosynthesis Analysis
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